Cas no 54887-30-8 (Clindamycin 4-Phosphate)
Clindamycin 4-Phosphate structure
Product Name:Clindamycin 4-Phosphate
CAS No:54887-30-8
MF:C18H34ClN2O8PS
MW:504.962924480438
CID:826140
PubChem ID:49800001
Update Time:2025-04-19
Clindamycin 4-Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Clindamycin 4-Phosphate
- Clindamycin 4-Phosphate DISCONTINUED
- [(2R,3R,4R,5R,6R)-2-[(1S,2R)-2-chloro-1-[[(2S,4R)-1-methyl-4-propylpyrrolidine-2-carbonyl]amino]propyl]-4,5-dihydroxy-6-methylsulfanyloxan-3-yl] dihydrogen phosphate
- Clindamycin 4-PhosphatennDISCONTINUED
- (2R,3R,4R,5R,6R)-2-(2-chloro-1-((2S,4R)-1-methyl-4-propylpyrrolidine-2-carboxamido)propyl)-4,5-dihydroxy-6-(methylthio)tetrahydro-2H-pyran-3-yl dihydrogen phosphate
- Methyl 7-chloro-6,7,8-trideoxy-6-((((2S,4R)-1-methyl-4-propylpyrrolidin-2-yl)carbonyl)amino)-4-o-PHOSPHONO-1-thio-L-threo-alpha-D-galacto-octopyranoside
- (2R,3R,4R,5R,6R)-2-((1S,2R)-2-chloro-1-((2S,4R)-1-methyl-4-propylpyrrolidine-2-carboxamido)propyl)-4,5-dihydroxy-6-(methylthio)tetrahydro-2H-pyran-3-yl dihydrogen phosphate
- CSQ77RZL4N
- CLINDAMYCIN PHOSPHATE IMPURITY D [EP IMPURITY]
- METHYL 7-CHLORO-6,7,8-TRIDEOXY-6-((((2S,4R)-1-METHYL-4-PROPYLPYRROLIDIN-2-YL)CARBONYL)AMINO)-4-O-PHOSPHONO-1-THIO-L-THREO-.ALPHA.-D-GALACTO-OCTOPYRANOSIDE
- UNII-CSQ77RZL4N
- 54887-30-8
- Clindamycin phosphate impurity D [EP]
- [(2R,3R,4R,5R,6R)-2-[(1S,2S)-2-chloro-1-[[(2S,4R)-1-methyl-4-propylpyrrolidine-2-carbonyl]amino]propyl]-4,5-dihydroxy-6-methylsulfanyloxan-3-yl] dihydrogen phosphate
-
- Inchi: 1S/C18H34ClN2O8PS/c1-5-6-10-7-11(21(3)8-10)17(24)20-12(9(2)19)15-16(29-30(25,26)27)13(22)14(23)18(28-15)31-4/h9-16,18,22-23H,5-8H2,1-4H3,(H,20,24)(H2,25,26,27)/t9-,10+,11-,12+,13+,14+,15+,16+,18+/m0/s1
- InChI Key: OZDNESASKLVYBG-OCXYYGTOSA-N
- SMILES: Cl[C@@H](C)[C@H]([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)SC)O)O)OP(=O)(O)O)NC([C@@H]1C[C@@H](CCC)CN1C)=O
Computed Properties
- Exact Mass: 504.14600
- Monoisotopic Mass: 504.1462019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 658
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 174Ų
Experimental Properties
- PSA: 187.39000
- LogP: 1.28470
Clindamycin 4-Phosphate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Clindamycin 4-Phosphate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
54887-30-8 (Clindamycin 4-Phosphate) Related Products
- 58207-19-5(Cleocin)
- 58801-45-9(U-34728E (HCl))
- 16684-06-3(7-Epi Clindamycin)
- 18323-44-9(Clindamycin)
- 21462-39-5(Clindamycin hydrochloride)
- 18323-43-8(Clindamycin B)
- 124547-65-5(L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6- [[(1-methyl-4-propyl-2-pyrrolidinyl)carbonyl]amino ]-1-thiomethyl, 2-(phenylmethyl hydrogen phosphate), monohydrochloride, (2S-trans)-)
- 124600-31-3(L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6- [[(1-methyl-4-propyl-2-pyrrolidinyl)carbonyl]amino ]-1-thio-, 2-(phenylmethyl hydrogen phosphate), (2S-trans)-)
- 28708-34-1([(3S,6R)-2-[2-Chloro-1-[[(2R)-1-methyl-4-propylpyrrolidine-2-carbonyl]amino]propyl]-3,5-dihydroxy-6-methylsulfanyloxan-4-yl] dihydrogen phosphate)
- 24729-96-2(Clindamycin phosphate)
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